4-(2,5-dioxopyrrolidin-1-yl)-N-[5-(4-nitrophenyl)sulfonyl-1,3-thiazol-2-yl]benzamide
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Description
4-(2,5-dioxopyrrolidin-1-yl)-N-[5-(4-nitrophenyl)sulfonyl-1,3-thiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C20H14N4O7S2 and its molecular weight is 486.47. The purity is usually 95%.
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Scientific Research Applications
Colorectal Cancer Prevention
Colorectal cancer (CRC) is a common malignancy worldwide, and chemoprevention strategies are crucial for reducing its incidence. Recent epidemiological studies have linked statin use (including compounds like Oprea1_661574) to a decreased risk of CRC . Researchers at Shanghai Jiao Tong University found that microbiota-derived tryptophan catabolites mediate the chemopreventive effects of statins on CRC. Specifically, the compound’s impact on gut microbiota composition plays a role in reducing tumor burden. The mechanism involves increased availability of microbial tryptophan, leading to the growth of beneficial bacteria such as Rothia mucilaginosa. This bacterium produces indole-3-lactic acid (ILA), which inhibits colon tumor development by downregulating the IL-17 signaling pathway .
Novel Mechanism of Action
The discovery of ILA as a mediator of Oprea1_661574’s protective effects provides a new perspective. ILA targets the nuclear receptor RAR-related orphan receptor γt (RORγt), inhibiting the differentiation of T-helper 17 (TH17) cells. This suppression of TH17 cells contributes to tumor prevention .
properties
IUPAC Name |
4-(2,5-dioxopyrrolidin-1-yl)-N-[5-(4-nitrophenyl)sulfonyl-1,3-thiazol-2-yl]benzamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N4O7S2/c25-16-9-10-17(26)23(16)13-3-1-12(2-4-13)19(27)22-20-21-11-18(32-20)33(30,31)15-7-5-14(6-8-15)24(28)29/h1-8,11H,9-10H2,(H,21,22,27) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJWVQNBWFJANKZ-UHFFFAOYSA-N |
Source
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)C2=CC=C(C=C2)C(=O)NC3=NC=C(S3)S(=O)(=O)C4=CC=C(C=C4)[N+](=O)[O-] |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N4O7S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,5-dioxopyrrolidin-1-yl)-N-[5-(4-nitrophenyl)sulfonyl-1,3-thiazol-2-yl]benzamide |
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